1-(3,4-Difluorobenzoyl)pyrrolidine

• Molecular Formula: C11H11F2NO
• Molecular Weight: 211.21 g/mol
• IUPAC Name: (3,4-difluorophenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C11H11F2NO/c12-9-4-3-8(7-10(9)13)11(15)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key: XVRHFURUJQNMAM-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC(=C(C=C2)F)F

Description

1-(3,4-Difluorobenzoyl)pyrrolidine, also known as DFH-055, is a synthetic compound that has been extensively studied for its potential use in scientific research. This molecule is a pyrrolidine derivative that has been modified with fluorine atoms, which enhances its biological activity and makes it a valuable tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 1-(3,4-Difluorobenzoyl)pyrrolidine is not fully understood, but it is thought to involve the binding of the molecule to the active site of the target enzyme, thereby inhibiting its activity. The presence of fluorine atoms in the molecule enhances its binding affinity and specificity for the target enzyme.
Biochemical and Physiological Effects:
The inhibitory activity of 1-(3,4-Difluorobenzoyl)pyrrolidine against acetylcholinesterase has several biochemical and physiological effects. It can lead to an accumulation of acetylcholine in the synaptic cleft, which can enhance neurotransmission and improve cognitive function. However, excessive inhibition of acetylcholinesterase can also lead to toxic effects, such as muscle weakness and respiratory failure.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3,4-Difluorobenzoyl)pyrrolidine in lab experiments include its potent inhibitory activity, high specificity for target enzymes, and enhanced biological activity due to the presence of fluorine atoms. However, its use is limited by its potential toxic effects and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research involving 1-(3,4-Difluorobenzoyl)pyrrolidine. One area of interest is the development of new derivatives with enhanced activity and specificity for target enzymes. Another area of research is the investigation of the potential therapeutic applications of this molecule, particularly in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action and potential toxic effects of this compound.

Synthesis Methods

The synthesis of 1-(3,4-Difluorobenzoyl)pyrrolidine involves several steps, starting with the reaction of 3,4-difluorobenzoyl chloride with pyrrolidine in the presence of a base such as triethylamine. The resulting intermediate is then treated with a reducing agent such as lithium aluminum hydride to yield the final product.

Scientific Research Applications

1-(3,4-Difluorobenzoyl)pyrrolidine has been used extensively in scientific research as a tool for investigating various biological processes. It has been shown to have potent inhibitory activity against several enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.